Cas no 959003-66-8 ((2E)-3-(1-methyl-1H-pyrazol-4-yl)-1-phenylprop-2-en-1-one)

• Product Name: (2E)-3-(1-methyl-1H-pyrazol-4-yl)-1-phenylprop-2-en-1-one
• CAS No: 959003-66-8
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 5363157
• Update Time: 2025-06-09

(2E)-3-(1-methyl-1H-pyrazol-4-yl)-1-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Propenone, 3-(1-methyl-1H-pyrazol-4-yl)-1-phenyl-
• (E)-3-(1-methylpyrazol-4-yl)-1-phenylprop-2-en-1-one
• STL402372
• Z228593734
• (2E)-3-(1-methyl-1H-pyrazol-4-yl)-1-phenylprop-2-en-1-one
• (E)-3-(1-methyl-1H-pyrazol-4-yl)-1-phenylprop-2-en-1-one

• Inchi： 1S/C13H12N2O/c1-15-10-11(9-14-15)7-8-13(16)12-5-3-2-4-6-12/h2-10H,1H3/b8-7+
• InChI Key： GUKZBVAEKWXIMB-BQYQJAHWSA-N
• SMILES： O=C(/C=C/C1C=NN(C)C=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: 2
• Topological Polar Surface Area: 34.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on (2E)-3-(1-methyl-1H-pyrazol-4-yl)-1-phenylprop-2-en-1-one

Introduction to (2E)-3-(1-methyl-1H-pyrazol-4-yl)-1-phenylprop-2-en-1-one (CAS No. 959003-66-8)

(2E)-3-(1-methyl-1H-pyrazol-4-yl)-1-phenylprop-2-en-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 959003-66-8, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a phenylprop-2-enone moiety linked to a methyl-substituted pyrazole ring, which contributes to its distinct chemical behavior and biological activity.

The phenylprop-2-enone group is a key feature of this molecule, known for its ability to participate in various chemical reactions and interactions. This moiety is often found in natural products and synthetic drugs, where it serves as a scaffold for biological activity. The presence of the pyrazole ring further enhances the compound's potential by introducing heterocyclic stability and functional diversity. Pyrazole derivatives are widely recognized for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects.

Recent research has highlighted the importance of (2E)-3-(1-methyl-1H-pyrazol-4-yl)-1-phenylprop-2-en-1-one in the development of novel therapeutic agents. Studies have demonstrated that this compound exhibits promising biological activity, particularly in the context of modulating enzymatic pathways and inhibiting key targets associated with various diseases. The structural features of this molecule allow it to interact with biological systems in multiple ways, making it a versatile candidate for further investigation.

In particular, the combination of the phenylprop-2-enone and methyl-pyrazole groups provides a rich platform for drug design. Researchers have leveraged these structural elements to develop derivatives with enhanced efficacy and reduced toxicity. The compound's ability to undergo selective modifications makes it an attractive candidate for structure-based drug design approaches. By optimizing its chemical properties, scientists aim to create more effective pharmaceuticals that can address unmet medical needs.

The pharmacological profile of (2E)-3-(1-methyl-1H-pyrazol-4-yl)-1-phenylprop-2-en-1-one has been explored in several preclinical studies. These investigations have revealed its potential as an inhibitor of enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX). By targeting these enzymes, the compound may help mitigate inflammation-related conditions, offering a new therapeutic strategy for diseases like arthritis and chronic inflammation.

Additionally, the compound has shown promise in anticancer research. Studies indicate that it can interfere with critical signaling pathways associated with tumor growth and progression. The pyrazole moiety, in particular, has been identified as a key player in modulating these pathways, potentially leading to the development of novel anticancer agents. Further research is ongoing to elucidate the exact mechanisms by which this compound exerts its effects on cancer cells.

The synthesis of (2E)-3-(1-methyl-1H-pyrazol-4-yl)-1-phenylprop-2-en-1-one is another area of active interest. Chemists have developed various synthetic routes to access this compound efficiently while maintaining high yields and purity. These synthetic strategies often involve multi-step reactions that require careful optimization to ensure regioselectivity and stereoselectivity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

The analytical characterization of this compound is also crucial for understanding its properties and behavior. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to determine its molecular structure and confirm its identity. These analytical methods provide valuable insights into the compound's purity, stability, and interactions with other molecules.

In conclusion, (2E)-3-(1-methyl-1H-pyrazol-4-yl)-1-phenylprop-2-en-1-one (CAS No. 959003-66-8) represents a promising candidate for pharmaceutical applications due to its unique structural features and biological activity. Ongoing research continues to uncover its potential in treating various diseases, particularly those involving inflammation and cancer. As synthetic methods improve and our understanding of its pharmacology deepens, this compound is poised to make significant contributions to the field of medicinal chemistry.